Pregn-4-en-18-al, 11,21-dihydroxy-3,20-dioxo-, (11beta)-

• CAS No.: 52-39-1
• Product Name: Pregn-4-en-18-al, 11,21-dihydroxy-3,20-dioxo-, (11beta)-
• Molecular Formula: C21H28O5
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 11-hydroxy-17-(2-hydroxyacetyl)-10-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-13-carbaldehyde
• Standard InChI: InChI=1S/C21H28O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h8,11,14-17,19,22,25H,2-7,9-10H2,1H3
• Standard InChIKey: PQSUYGKTWSAVDQ-ZVIOFETBSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)CO)C=O)O
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O
• Appearance: White to Off-White Solid
• Melting Point: 166.5 °C
• Description: Aldosterone is a mineralocorticoid hormone produced by aldosterone synthase (CYP11B2) in the zona glomerulosa of the adrenal cortex. Aldosterone binds to mineralocorticoid receptors (MR; NR3C2) and MR-aldosterone complexes regulate the expression of genes involved in the retention of sodium, the secretion of potassium, and water reabsorption, all of which may result increased blood pressure.; Aldosterone is a pregnane-based steroidal hormone produced by the outer-section (zona glomerulosa) of the adrenal cortex in the adrenal gland, and acts on the distal tubules and collecting ducts of the kidney to cause the conservation of sodium, secretion of potassium, increased water retention, and increased blood pressure. The overall effect of aldosterone is to increase reabsorption of ions and water in the kidney. It has a role as a human metabolite and a mouse metabolite. It is an 11beta-hydroxy steroid, a 21-hydroxy steroid, a 18-oxo steroid, a 20-oxo steroid, a C21-steroid hormone, a steroid aldehyde, a 3-oxo-Delta(4) steroid, a primary alpha-hydroxy ketone and a mineralocorticoid. It derives from a hydride of a pregnane.; A hormone secreted by the adrenal cortex that regulates electrolyte and water balance by increasing the renal retention of sodium and the excretion of potassium.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 51.2 mg/L (at 37 °C)
• Synonyms: (11β)-11,21-Dihydroxy-3,20-dioxopregn-4-en-18-al; 11β,21-Dihydroxypregn-4-ene-3,18,20-trione; 18-Formyl-11β,21-dihydroxy -4-pregnene-3,20-dione; 18-Oxocorticosterone; Aldocorten
• Reference: 1. Arai K, Chrousos GP. Aldosterone Deficiency and Resistance. 2016 May 11. In: Feingold KR, Anawalt B, Boyce A, Chrousos G, de Herder WW, Dungan K, Grossman A, Hershman JM, Hofland HJ, Kaltsas G, Koch C, Kopp P, Korbonits M, McLachlan R, Morley JE, New M, Purnell J, Singer F, Stratakis CA, Trence DL, Wilson DP, editors. Endotext [Internet]. South Dartmouth (MA): MDText.com, Inc.; 2000–. PMID: 25905305.; ; 2. Felizola SJ, Maekawa T, Nakamura Y, Satoh F, Ono Y, Kikuchi K, Aritomi S, Ikeda K, Yoshimura M, Tojo K, Sasano H. Voltage-gated calcium channels in the human adrenal and primary aldosteronism. J Steroid Biochem Mol Biol. 2014 Oct;144 Pt B:410-6. doi: 10.1016/j.jsbmb.2014.08.012. Epub 2014 Aug 23. PMID: 25151951.; ; 3. Linas SL, Peterson LN, Anderson RJ, Aisenbrey GA, Simon FR, Berl T. Mechanism of renal potassium conservation in the rat. Kidney Int. 1979 Jun;15(6):601-11. doi: 10.1038/ki.1979.79. PMID: 222934.; ; 4. Palmer LG, Frindt G. Aldosterone and potassium secretion by the cortical collecting duct. Kidney Int. 2000 Apr;57(4):1324-8. doi: 10.1046/j.1523-1755.2000.00970.x. PMID: 10760062.; ; 5. ELMAN R, SHATZ BA, KEATING RE, WEICHSELBAUM TE. Intracellular and extracellular potassium deficits in surgical patients. Ann Surg. 1952 Jul;136(1):111-31. doi: 10.1097/00000658-195207000-00012. PMID: 14934025; PMCID: PMC1802239.
• PubChem Compound: 521381
• Last Modified: Nov 11 2021